Cas no 106681-15-6 ((S)-Ru(OAc)2(T-binap))

• Product Name: (S)-Ru(OAc)2(T-binap)
• CAS No: 106681-15-6
• MF: C₅₂H₄₈O₄P₂Ru
• MW: 899.952655792236
• MDL: MFCD09753021
• CID: 127262
• Update Time: 2025-04-18

(S)-Ru(OAc)2(T-binap) Chemical and Physical Properties

Names and Identifiers

• Ruthenium, bis(acetato-kO,kO')[1,1'-(1S)-[1,1'-binaphthalene]-2,2'-diylbis[1,1-bis(4-methylphenyl)phosphine-kP]]-, (OC-6-22)-
• (S)-Ru(OAc)2(T-BINAP)
• Ru(OAc)2[(S)-tolbinap]
• DIACETATO[(S)-(-)-2,2'-BIS(DI-P-TOLYLPHOSPHINO)-1,1'-BINAPHTHYL]RUTHENIUM(II)
• Diacetato[(S)-(-)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl]ruthenium(II),  Ru(OAc)2[(S)-tolbinap]
• Ruthenium, bis(acetato-kO,kO')[1,1'-(1S)-[1,1'-binaphthalene]-2,2'-diylbis[1,1-bis(4-methylphe...
• -binaphthyl]ruthenium(II) Ru(OAc)2[(S)-tolbinap]
• -bis(di-p-tolylphosphino)-1,1&#039
• Diacetato[(S)-(-)-2,2'-bis(di-p-tolylphosphino)-1,1'-binaphthyl]ruthenium(II) Ru(OAc)2[(S)-tolbinap]
• Bis(acetato)[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[bis(4-methylphenyl)phosphine]]ruthenium
• (R)-Ru(OAc)2(T-BINAP)
• RU(OAC)2[(R)-TOLBINAP]
• DIACETATO[(R)-(+)-2,2'-BIS(DI-P-TOLYLPHOSPHINO)-1,1'-BINAPHTHYL]RUTHENIUM(II)
• C52H46O4P2Ru
• Ru[(S)-T-BINAP](OCOCH3)2
• SC10146
• Diacetato[(S)-(?)-2,2?-bis(di-p-tolylphosphino)-1,1?-binaphthyl]ruthenium(II)
• DIACETATO[(R)-2,2'-BIS(DI-P-TOLYLPHOSPHINO)-1,1'-BINAPHTHYL]RUTHENIUM(II)
• Diacetato[(R)-2,2 inverted exclamation marka-bis(di-p-tolylphos
• (S)-Ru(OAc)2(T-binap)

• MDL： MFCD09753021
• Inchi： 1S/C48H40P2.2C2H4O2.Ru/c1-33-13-23-39(24-14-33)49(40-25-15-34(2)16-26-40)45-31-21-37-9-5-7-11-43(37)47(45)48-44-12-8-6-10-38(44)22-32-46(48)50(41-27-17-35(3)18-28-41)42-29-19-36(4)20-30-42;2*1-2(3)4;/h5-32H,1-4H3;2*1H3,(H,3,4);
• InChI Key： OXESSJMVRGFBNX-UHFFFAOYSA-N
• SMILES： [Ru].P(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 898.19100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 59
• Rotatable Bond Count: 7
• Complexity: 975
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: >100°C
• PSA: 79.78000
• LogP: 10.43760
• Solubility: Not available
• Sensitiveness: air sensitive

(S)-Ru(OAc)2(T-binap) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26-36
• Risk Phrases：R36/37

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds